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Compound of Interest

Compound Name:
N-(3,4-

dimethoxyphenethyl)formamide

Cat. No.: B143142 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight for the compound N-
(3,4-dimethoxyphenethyl)formamide. The information is based on its chemical formula and

the standard atomic weights of its constituent elements.

Chemical Identity
N-(3,4-dimethoxyphenethyl)formamide is an organic compound with the chemical formula

C₁₁H₁₅NO₃.[1][2][3][4] It is recognized as a process-related impurity in the synthesis of

Tetrabenazine, an antipsychotic medication.[4][5]

Molecular Weight Calculation
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The calculation for N-(3,4-dimethoxyphenethyl)formamide is detailed

below.

Table 1: Atomic Composition and Weight Contribution
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Element Symbol
Number of
Atoms

Standard
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 11 12.011[6][7][8][9] 132.121

Hydrogen H 15
1.008[10][11][12]

[13]
15.120

Nitrogen N 1
14.007[14][15]

[16][17][18]
14.007

Oxygen O 3
15.999[19][20]

[21][22]
47.997

Total 209.245

Based on this calculation, the molecular weight of N-(3,4-dimethoxyphenethyl)formamide is

approximately 209.25 g/mol . This value is consistent with figures found in chemical databases

and supplier specifications.[1][2][3][5]

Experimental Protocols and Visualizations
The determination of a compound's molecular weight from its chemical formula is a theoretical

calculation based on established atomic weights. As such, there are no experimental protocols

or signaling pathways to be described for this specific inquiry. The logical relationship for the

calculation is a straightforward summation as presented in Table 1.

For illustrative purposes, the logical flow of the molecular weight calculation is presented below.
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Molecular Formula
C₁₁H₁₅NO₃

Calculation
(11 * C) + (15 * H) + (1 * N) + (3 * O)

Atomic Weights
C: 12.011
H: 1.008
N: 14.007
O: 15.999

Molecular Weight
209.245 g/mol

Click to download full resolution via product page

Caption: Logical workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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